Cas no 56348-74-4 (2-bromo-8-fluorophenoxathiin 10,10-dioxide)

• Product Name: 2-bromo-8-fluorophenoxathiin 10,10-dioxide
• CAS No: 56348-74-4
• MF: C₁₂H₆BrFO₃S
• MW: 329.141644954681
• CID: 1598173
• PubChem ID: 6453327
• Update Time: 2024-08-29

2-bromo-8-fluorophenoxathiin 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-8-fluorophenoxathiin 10,10-dioxide
• Phenoxathiin, 2-bromo-8-fluoro-, 10,10-dioxide
• 2-bromo-8-fluorophenoxathiine 10,10-dioxide
• 56348-74-4
• DTXSID40204888

• Inchi： 1S/C12H6BrFO3S/c13-7-1-3-9-11(5-7)18(15,16)12-6-8(14)2-4-10(12)17-9/h1-6H
• InChI Key： JSXXYPVYWBTMGC-UHFFFAOYSA-N
• SMILES： C1=C2C(OC3=C(S2(=O)=O)C=C(F)C=C3)=CC=C1Br

Computed Properties

• Exact Mass: 327.92048
• Monoisotopic Mass: 327.920506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.788
• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.658
• PSA: 43.37